Cas no 588678-16-4 (4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde)

• Product Name: 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde
• CAS No: 588678-16-4
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD02255723
• CID: 949172
• PubChem ID: 735459
• Update Time: 2025-06-14

4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((3-Chlorobenzyl)oxy)-3-methoxybenzaldehyde
• 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzaldehyde
• 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde
• BB_SC-3587
• SR-01000036522
• 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzaldehyde, AldrichCPR
• EN300-302731
• VS-04101
• STK411655
• DB-027860
• F3099-6609
• CS-0245287
• DTXSID60352774
• 588678-16-4
• SR-01000036522-1
• Z26337254
• BBL014003
• Oprea1_874421
• MFCD02255723
• AKOS000201935
• ALBB-001345

• MDL： MFCD02255723
• Inchi： 1S/C15H13ClO3/c1-18-15-8-11(9-17)5-6-14(15)19-10-12-3-2-4-13(16)7-12/h2-9H,10H2,1H3
• InChI Key： ZKWDJZYQDNHQDH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)COC1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 276.05500
• Monoisotopic Mass: 276.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 419.9±35.0 °C at 760 mmHg
• Flash Point: 170.0±24.9 °C
• PSA: 35.53000
• LogP: 3.74010
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde

Recent Advances in the Study of 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde (CAS: 588678-16-4)

4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde (CAS: 588678-16-4) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique benzaldehyde scaffold with chlorophenyl and methoxy substituents, has been investigated for its potential applications in drug discovery and development. Recent studies have explored its role as an intermediate in the synthesis of bioactive molecules, as well as its direct pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde could be efficiently converted into pyrimidine derivatives with potent inhibitory activity against several cancer-associated kinases. The study reported IC50 values in the nanomolar range for these derivatives, suggesting promising therapeutic potential.

In the realm of antimicrobial research, a team from the University of Cambridge published findings in Bioorganic & Medicinal Chemistry Letters (2024) demonstrating that derivatives of 588678-16-4 exhibited significant activity against drug-resistant strains of Staphylococcus aureus. The lead compound in this series showed a minimum inhibitory concentration (MIC) of 2 μg/mL against MRSA, comparable to current frontline antibiotics. Molecular docking studies suggested that these compounds interfere with bacterial cell wall biosynthesis by targeting key enzymes in the peptidoglycan synthesis pathway.

From a chemical biology perspective, researchers at Scripps Research Institute have utilized 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde as a versatile probe for studying protein-ligand interactions. Their work, published in ACS Chemical Biology (2023), demonstrated how the compound's aldehyde functionality could be exploited for covalent modification of cysteine residues in target proteins, enabling the development of activity-based probes for proteomic studies.

The compound's physicochemical properties have also been the subject of recent investigation. A 2024 computational study in the Journal of Chemical Information and Modeling employed molecular dynamics simulations to characterize the compound's conformational flexibility and solvation properties. These findings have important implications for drug design, particularly in optimizing the compound's bioavailability and target engagement.

Looking forward, the diverse applications of 4-[(3-chlorophenyl)methoxy]-3-methoxybenzaldehyde continue to expand. Current research directions include its incorporation into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation, as well as its use in the development of fluorescent probes for cellular imaging. The compound's unique structural features make it particularly valuable for these emerging applications in chemical biology and drug discovery.